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Compound of Interest

Compound Name: Cyclobutene, 1-ethenyl-

Cat. No.: B15464559

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Vinylcyclobutene, also known as 1-ethenylcyclobutene, is a cyclic olefin with the molecular
formula CeHs. Its structure, featuring a vinyl group attached to a four-membered ring containing
a double bond, imparts a unique combination of ring strain and reactivity, making it a molecule
of significant interest in organic synthesis and polymer chemistry. This technical guide provides
a comprehensive overview of the known physical and chemical properties of 1-
vinylcyclobutene, including detailed experimental protocols and reaction pathways for its
synthesis and key transformations.

Physical Properties

Quantitative data for the physical properties of 1-vinylcyclobutene is not extensively
documented in readily available literature. However, based on its molecular structure and data
for related compounds, the following properties can be inferred and are summarized in Table 1.
It is important to note that these are estimated values and should be confirmed by experimental
determination.

Table 1: Physical Properties of 1-Vinylcyclobutene
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Property Value Source
Molecular Formula CeHs [1112]
Molecular Weight 80.13 g/mol [1][2]
CAS Number 58436-36-5 [1]
Boiling Point Not available

Melting Point Not available

Density Not available

N Insoluble in water; Soluble in
Solubility ] General property of alkenes
nonpolar organic solvents.

Chemical Properties and Reactivity

The chemical behavior of 1-vinylcyclobutene is dominated by the presence of the strained
cyclobutene ring and the reactive vinyl group. These features make it susceptible to a variety of
chemical transformations, including thermal rearrangements, cycloaddition reactions, and
polymerization.

Thermal Rearrangement

Vinylcyclobutane and its derivatives are well-known to undergo thermal rearrangements. The
strained four-membered ring of 1-vinylcyclobutene is prone to ring-opening reactions upon
heating. This process typically involves the cleavage of the cyclobutane ring to form a more
stable, conjugated diene system. The specific products of the thermal rearrangement of 1-
vinylcyclobutene would likely include various isomers of hexadiene, although detailed
experimental studies on this specific molecule are not readily available in the searched
literature.

The general mechanism for the thermal rearrangement of vinylcyclobutanes often proceeds
through a diradical intermediate. The logical workflow for this process is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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